Cas no 2137718-83-1 (5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137718-83-1
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6506430
• PubChem ID: 165956668
• Update Time: 2025-10-29

5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137718-83-1
• EN300-742914
• 5-(3,4-dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol
• 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C12H21NO/c1-9(2)10(3)4-5-11-6-12(14)8-13-7-11/h6,12-14H,4-5,7-8H2,1-3H3
• InChI Key： YDZLVJVUWLVRSQ-UHFFFAOYSA-N
• SMILES： OC1C=C(CNC1)CC/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Overview of 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137718-83-1)

5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137718-83-1) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This molecule features a tetrahydropyridin-3-ol core, which is a key scaffold in many bioactive compounds, coupled with a 3,4-dimethylpent-3-en-1-yl side chain. The combination of these structural elements makes it a promising candidate for further research in drug discovery and development.

The compound's CAS number 2137718-83-1 is often searched by researchers and chemists looking for detailed information on its properties, synthesis, and potential applications. Its tetrahydropyridine moiety is particularly noteworthy, as this heterocyclic structure is prevalent in many pharmaceuticals, including those targeting neurological and cardiovascular diseases. The presence of the hydroxyl group at the 3-position further enhances its potential for derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol has surged, driven by the need for new therapeutic agents. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its interactions with various biological targets. The compound's lipophilic side chain may also contribute to its membrane permeability, a critical factor in drug design.

From a synthetic perspective, the compound's CAS No. 2137718-83-1 is frequently referenced in patents and academic papers detailing innovative routes to its preparation. Modern synthetic techniques, such as catalyzed cross-coupling reactions and stereoselective hydroxylation, have been employed to achieve high yields and purity. These advancements align with the growing trend toward green chemistry and sustainable synthesis, which are hot topics in the scientific community.

The pharmacological potential of 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol is another area of intense exploration. Preliminary studies suggest that its structure may exhibit modulatory effects on certain enzyme systems, though further in vitro and in vivo studies are needed to confirm these findings. The compound's structural similarity to known bioactive molecules has also sparked interest in its potential as a lead compound for new drug candidates.

In the context of drug discovery, the compound's tetrahydropyridine core is a valuable feature, as it is often associated with central nervous system (CNS) activity. This has led to speculation about its possible applications in treating neurological disorders, a topic of high relevance given the increasing prevalence of conditions like Alzheimer's and Parkinson's diseases. However, it is important to note that such applications remain speculative without rigorous clinical validation.

The chemical stability and solubility of CAS No. 2137718-83-1 are also critical factors under investigation. These properties are essential for determining the compound's suitability for formulation and delivery in potential therapeutic applications. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive empirical testing.

In summary, 5-(3,4-Dimethylpent-3-en-1-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137718-83-1) represents a fascinating subject of study in both synthetic and medicinal chemistry. Its unique structure, combined with its potential bioactivity, makes it a compound of significant interest. As research continues, it may well emerge as a key player in the development of next-generation therapeutics, particularly in areas addressing unmet medical needs.